Cas no 62538-28-7 (1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester)

1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester structure
62538-28-7 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester
CAS No:62538-28-7
MF:C11H16N2O3
MW:224.256342887878
CID:441207
PubChem ID:12333115
Update Time:2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester
    • ethyl 3-acetyl-5-propyl-1H-pyrazole-4-carboxylate
    • 62538-28-7
    • DTXSID90490870
    • Inchi: 1S/C11H16N2O3/c1-4-6-8-9(11(15)16-5-2)10(7(3)14)13-12-8/h4-6H2,1-3H3,(H,12,13)
    • InChI Key: BAHKPEUAHGBNEW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C(C)=O)=NNC=1CCC)=O

Computed Properties

  • Exact Mass: 224.11618
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 72.05

1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester Related Literature

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